Cas no 2111519-91-4 (1-(4-methoxy-2-methylphenyl)cyclohexylmethanamine)

• Product Name: 1-(4-methoxy-2-methylphenyl)cyclohexylmethanamine
• CAS No: 2111519-91-4
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6089361
• PubChem ID: 165762436
• Update Time: 2025-10-31

1-(4-methoxy-2-methylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-methylphenyl)cyclohexylmethanamine
• [1-(4-methoxy-2-methylphenyl)cyclohexyl]methanamine
• EN300-1766633
• 2111519-91-4

• Inchi： 1S/C15H23NO/c1-12-10-13(17-2)6-7-14(12)15(11-16)8-4-3-5-9-15/h6-7,10H,3-5,8-9,11,16H2,1-2H3
• InChI Key： MAJFAGQGUPZTCM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-methoxy-2-methylphenyl)cyclohexylmethanamine

Research Briefing on 1-(4-methoxy-2-methylphenyl)cyclohexylmethanamine (CAS: 2111519-91-4) in Chemical Biology and Pharmaceutical Applications

1-(4-methoxy-2-methylphenyl)cyclohexylmethanamine (CAS: 2111519-91-4) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexylmethanamine scaffold and substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1-(4-methoxy-2-methylphenyl)cyclohexylmethanamine has been optimized to achieve high yields and purity, as reported in recent publications. Key synthetic routes involve the condensation of 4-methoxy-2-methylbenzaldehyde with cyclohexylamine, followed by reduction to yield the target amine. Advances in catalytic methods have improved the efficiency of these reactions, making the compound more accessible for research and development purposes.

Pharmacological studies have revealed that 1-(4-methoxy-2-methylphenyl)cyclohexylmethanamine exhibits significant activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo data suggest its potential as an anxiolytic or antidepressant agent, with selective binding to serotonin and dopamine receptors. These findings are supported by behavioral assays in animal models, where the compound demonstrated dose-dependent effects on anxiety-like behaviors without significant sedative side effects.

In addition to its CNS activity, recent research has explored the compound's potential in treating inflammatory and autoimmune disorders. Mechanistic studies indicate that 1-(4-methoxy-2-methylphenyl)cyclohexylmethanamine may inhibit key signaling pathways involved in inflammation, such as NF-κB and MAPK. These properties are currently under investigation in preclinical models of rheumatoid arthritis and multiple sclerosis, with promising early results.

Safety and toxicity profiles of 1-(4-methoxy-2-methylphenyl)cyclohexylmethanamine have also been a focus of recent studies. Acute and subchronic toxicity assays in rodents have shown favorable safety margins, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are needed to fully assess its safety profile before clinical trials can be initiated.

In conclusion, 1-(4-methoxy-2-methylphenyl)cyclohexylmethanamine (CAS: 2111519-91-4) represents a promising candidate for drug development, with potential applications in CNS disorders and inflammatory diseases. Ongoing research aims to elucidate its precise mechanisms of action and optimize its pharmacological properties for clinical use. The compound's unique chemical structure and broad therapeutic potential make it a valuable subject for future investigations in the chemical biology and pharmaceutical fields.